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Compound of Interest

Compound Name: Hydramethylnon

Cat. No.: B1673435

For Researchers, Scientists, and Drug Development Professionals

Introduction

Hydramethylnon is a trifluoromethyl aminohydrazone insecticide that functions as a metabolic
inhibitor. Its primary mode of action is the disruption of cellular respiration by inhibiting the
electron transport chain at complex Il (cytochrome b-c1 complex), leading to a halt in ATP
production.[1] This mechanism, while primarily exploited for insect control, presents a unique
opportunity for its use as a selective agent in microbial studies. By incorporating
hydramethylnon into culture media, it is possible to isolate or enrich for microorganisms that
are either resistant to its effects or capable of utilizing it as a carbon or nitrogen source through
degradation.

These application notes provide a comprehensive guide for the use of hydramethylnon as a
selective agent, particularly for the isolation of fungi with bioremediation potential.

Mechanism of Action: Inhibition of Mitochondrial
Respiration

Hydramethylnon targets the mitochondria, the powerhouse of the cell, by specifically binding
to and inhibiting the function of Complex Il in the electron transport chain. This inhibition
disrupts the proton gradient across the inner mitochondrial membrane, which is essential for
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the synthesis of ATP through oxidative phosphorylation. The disruption of this fundamental
energy-producing pathway is ultimately lethal to susceptible organisms.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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